molecular formula C9H14N2 B1361116 (2-Ethyl-6-methylphenyl)hydrazine CAS No. 74404-34-5

(2-Ethyl-6-methylphenyl)hydrazine

Cat. No. B1361116
CAS RN: 74404-34-5
M. Wt: 150.22 g/mol
InChI Key: RNOZNCRHRYXBTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2-Ethyl-6-methylphenyl)hydrazine” is a chemical compound with the molecular formula C9H14N2 . It is also known as “(2-Ethyl-6-methylphenyl)hydrazine hydrochloride” with the molecular formula C9H15ClN2 .


Molecular Structure Analysis

The molecular structure of “(2-Ethyl-6-methylphenyl)hydrazine” can be represented by the InChI code: InChI=1S/C9H14N2.ClH/c1-3-8-6-4-5-7 (2)9 (8)11-10;/h4-6,11H,3,10H2,1-2H3;1H . The Canonical SMILES representation is CCC1=CC=CC (=C1NN)C.Cl .


Physical And Chemical Properties Analysis

“(2-Ethyl-6-methylphenyl)hydrazine” has a molecular weight of 186.68 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 2 . It has a Rotatable Bond Count of 2 . The Exact Mass is 186.0923762 g/mol . The Topological Polar Surface Area is 38 Ų . The Heavy Atom Count is 12 .

Scientific Research Applications

Synthesis of Piperazine Derivatives

(2-Ethyl-6-methylphenyl)hydrazine: is utilized in the synthesis of piperazine derivatives, which are prominent in pharmaceuticals. Piperazine and its derivatives exhibit a wide range of biological activities and are key components in drugs like trimetazidine and ranolazine . The synthesis often involves cyclization reactions with sulfonium salts, leading to various substituted piperazines.

Organic Synthesis

In organic chemistry, this compound serves as a building block for complex molecules. It can undergo various reactions, including aza-Michael addition , to create chiral centers or introduce nitrogen-containing groups into organic frameworks .

Environmental Science

In environmental science, researchers might explore the use of this compound in the degradation or transformation of pollutants, contributing to cleaner production processes and environmental remediation efforts.

Mechanism of Action

Target of Action

The primary target of (2-Ethyl-6-methylphenyl)hydrazine is aldehydes and ketones . The compound interacts with these targets through a process known as nucleophilic addition . This interaction is crucial as aldehydes and ketones play a significant role in various biochemical processes.

Mode of Action

(2-Ethyl-6-methylphenyl)hydrazine reacts with aldehydes and ketones to form hydrazones . This reaction involves the nitrogen in the hydrazine acting as a nucleophile, reacting with the partially positive carbon in the carbonyl group of the aldehydes or ketones . The result is the formation of a hydrazone in an essentially irreversible process .

Biochemical Pathways

The reaction of (2-Ethyl-6-methylphenyl)hydrazine with aldehydes and ketones affects the biochemical pathways involving these compounds. The formation of hydrazones alters the concentration of the ketone, which can impact other reactions involving these compounds . The downstream effects of this reaction can influence various biochemical processes, including metabolic pathways.

Result of Action

The molecular and cellular effects of (2-Ethyl-6-methylphenyl)hydrazine’s action primarily involve the transformation of aldehydes and ketones into hydrazones . This transformation can have various effects on the cell, depending on the specific roles of the aldehydes and ketones involved in the reaction.

Action Environment

The action, efficacy, and stability of (2-Ethyl-6-methylphenyl)hydrazine can be influenced by various environmental factors. These may include the pH of the environment, the presence of other reactive species, and the temperature. For instance, the reaction of (2-Ethyl-6-methylphenyl)hydrazine with aldehydes and ketones to form hydrazones is acid-catalyzed , suggesting that the reaction would be more efficient in an acidic environment.

properties

IUPAC Name

(2-ethyl-6-methylphenyl)hydrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14N2/c1-3-8-6-4-5-7(2)9(8)11-10/h4-6,11H,3,10H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNOZNCRHRYXBTD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC(=C1NN)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20342691
Record name (2-ethyl-6-methylphenyl)hydrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20342691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

74404-34-5
Record name (2-Ethyl-6-methylphenyl)hydrazine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=74404-34-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (2-ethyl-6-methylphenyl)hydrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20342691
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2-Ethyl-6-methylphenyl)hydrazine
Reactant of Route 2
(2-Ethyl-6-methylphenyl)hydrazine
Reactant of Route 3
Reactant of Route 3
(2-Ethyl-6-methylphenyl)hydrazine
Reactant of Route 4
Reactant of Route 4
(2-Ethyl-6-methylphenyl)hydrazine
Reactant of Route 5
Reactant of Route 5
(2-Ethyl-6-methylphenyl)hydrazine
Reactant of Route 6
Reactant of Route 6
(2-Ethyl-6-methylphenyl)hydrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.